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Compound of Interest

Compound Name: 2-Undecanone

Cat. No.: B7801925

Abstract

2-Undecanone, a saturated methyl ketone and a significant volatile organic compound (VOC),
is a naturally occurring substance found in a variety of plants and fruits, including rue, wild
tomatoes, bananas, and cloves.[1][2] It is characterized by a strong, fatty, and floral odor.
Beyond its role in the flavor and fragrance industry, 2-undecanone has garnered considerable
scientific interest due to its potent insect-repellent properties, positioning it as a viable
alternative to synthetic repellents like DEET.[3][4][5] This technical guide provides a
comprehensive overview of 2-undecanone, encompassing its physicochemical properties,
natural occurrence, synthesis, and diverse applications. A key focus is placed on its biological
activities, including its interaction with immune cells and its role in cellular signaling pathways.
Detailed experimental protocols for key assays and relevant data are presented to support
researchers, scientists, and drug development professionals in their work with this multifaceted
compound.

Physicochemical Properties of 2-Undecanone

2-Undecanone, also known as methyl nonyl ketone, is a colorless to slightly yellow oily liquid.
[3][6] It is soluble in organic solvents such as ethanol, ether, and acetone but is insoluble in
water.[6][7] A comprehensive summary of its physical and chemical properties is provided in
Table 1.

Table 1: Physicochemical Properties of 2-Undecanone
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Property Value Reference
Molecular Formula C11H220 [21[5][8]
Molecular Weight 170.3 g/mol [8]
CAS Number 112-12-9 [31[8]
Appearance Colorless to light yellow liquid [31[51[8]
Odor Strong, charac-teristic r-ue—-like, 3]

sweet, peach-like on dilution
Melting Point 11-13 °C (lit.) [3]
Boiling Point 231-232 °C (lit.) [3]
Density 0.825 g/mL at 25 °C (lit.) [3]

Vapor Pressure

<1 mm Hg (20 °C)

[3]

Flash Point

89 °C (closed cup)

[6][9]

Refractive Index

n20/D 1.43 (lit.)

[3]

Solubility

Insoluble in water; Soluble in

organic solvents

[6]7]

Natural Occurrence and Biosynthesis

2-Undecanone is a naturally occurring compound found in a wide array of plant species and
fruits. It is a significant component of the essential oil of rue (Ruta graveolens).[7] Other natural
sources include bananas, cloves, ginger, guava, strawberries, and wild-grown tomatoes.[1][2]
In some plants, it is synthesized in glandular trichomes and is believed to play a role in defense
against herbivores.

Metabolic engineering efforts have successfully established pathways for the biosynthesis of 2-
undecanone in microorganisms like Escherichia coli.[10][11] This is typically achieved by
leveraging the [3-oxidation pathway and introducing specific thioesterases and other enzymes
to convert fatty acids into the desired methyl ketone.[10][11]
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Applications

The applications of 2-undecanone are diverse, ranging from fragrances and flavorings to more
specialized uses in pest control and potentially in medicine.

Insect Repellent

The most prominent application of 2-undecanone is as an insect repellent.[1][2][12] It is the
active ingredient in some commercially available dog and cat repellents and has been
investigated as a mosquito and tick repellent for human use.[2][4][13] Its efficacy is often
compared to that of DEET.[3][4]

Flavor and Fragrance

Due to its strong and characteristic odor, 2-undecanone is used in the perfumery and flavoring
industries to impart fruity and floral notes.[1][2]

Antimicrobial and Nematicidal Activity

Research has indicated that 2-undecanone possesses antimicrobial properties, with the
potential for use in food preservation.[8] It has also demonstrated nematicidal activity against
root-knot nematodes, suggesting its potential as a biocontrol agent in agriculture.[14]

Biological Activity and Signaling Pathways

Recent studies have begun to elucidate the specific biological effects of 2-undecanone at the
cellular level, revealing its interaction with key signaling pathways involved in inflammation and
immune response.

Modulation of Neutrophil Activity

2-Undecanone, a volatile organic compound produced by Pseudomonas aeruginosa, has
been shown to modulate neutrophil activity.[15] It acts as a chemoattractant for neutrophils,
stimulating their migration. This process is mediated through a Gai-protein coupled receptor
and phospholipase C (PLC)-dependent calcium signaling.[15]
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2-Undecanone Induced Neutrophil Chemotaxis Pathway
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Protective Mechanism of 2-Undecanone Against PM2.5-Induced Inflammation
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General Workflow for 2-Undecanone Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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